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Compound of Interest

4-[(Ethylsulfonyl)amino]benzoic
Compound Name: o
aci

Cat. No.: B045992

AN-HPLC-001

Abstract

This application note details a robust High-Performance Liquid Chromatography (HPLC)
method for the quantitative analysis of 4-[(Ethylsulfonyl)amino]benzoic acid. The protocol is
designed for researchers, scientists, and professionals in drug development and quality control.
The method utilizes reversed-phase chromatography with UV detection, providing a reliable
and reproducible approach for the determination of purity and concentration of this compound.

Introduction

4-[(Ethylsulfonyl)amino]benzoic acid is a chemical compound with potential applications in
pharmaceutical research and development. Accurate and precise analytical methods are
crucial for its characterization, quality control, and stability testing. This document provides a
comprehensive HPLC protocol for the analysis of 4-[(Ethylsulfonyl)amino]benzoic acid,
including instrumentation, reagent preparation, experimental procedures, and data analysis.

Chemical Properties

e IUPAC Name: 4-[(Ethylsulfonyl)amino]benzoic acid

« CAS Number: 116855-56-2[1][2]
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e Molecular Formula: COH11NO4S[?]

e Molecular Weight: 229.25 g/mol [2]

o Predicted pKa: 4.09 £ 0.10[1]

e Melting Point: 121 °C[1][2]

» Predicted Boiling Point: 415.0 + 47.0 °C[1][2]
o Predicted Density: 1.442 + 0.06 g/cm3[1]

Experimental Protocol

This protocol is based on established principles of reversed-phase HPLC for acidic aromatic
compounds.

HPLC system with a quaternary or binary pump, autosampler, column oven, and UV-Vis
detector.

e C18 reversed-phase column (e.g., 4.6 mm x 150 mm, 5 pm particle size).
» Analytical balance.

¢ Volumetric flasks, pipettes, and other standard laboratory glassware.

o Syringe filters (0.45 pm).

o HPLC grade Acetonitrile (ACN).

e HPLC grade Methanol (MeOH).

e HPLC grade water.

e Formic acid (or Trifluoroacetic acid).

» 4-[(Ethylsulfonyl)amino]benzoic acid reference standard.

» Mobile Phase A (Aqueous): 0.1% Formic acid in water.
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» Mobile Phase B (Organic): 0.1% Formic acid in Acetonitrile.

e Diluent: Acetonitrile/Water (50:50, v/v).

e Standard Stock Solution (1 mg/mL): Accurately weigh approximately 10 mg of 4-
[(Ethylsulfonyl)amino]benzoic acid reference standard and dissolve it in 10 mL of diluent.

o Working Standard Solution (0.1 mg/mL): Dilute 1 mL of the Standard Stock Solution to 10 mL
with the diluent.

A gradient elution is recommended to ensure good separation and peak shape.

Parameter Value
Column C18, 4.6 x 150 mm, 5 um
) A: 0.1% Formic Acid in Water; B: 0.1% Formic
Mobile Phase L .
Acid in Acetonitrile
0-2 min: 10% B; 2-15 min: 10-90% B; 15-18
Gradient min: 90% B; 18-20 min: 10% B; 20-25 min: 10%
B
Flow Rate 1.0 mL/min
Column Temperature 30°C
Detection UV at 254 nm
Injection Volume 10 pL
Run Time 25 minutes

Accurately weigh the sample containing 4-[(Ethylsulfonyl)amino]benzoic acid, dissolve it in
the diluent to achieve a theoretical concentration of 0.1 mg/mL, and filter through a 0.45 pum
syringe filter before injection.

Data Presentation

The following table summarizes the expected quantitative data for the HPLC analysis of 4-
[(Ethylsulfonyl)amino]benzoic acid. These values are typical and may vary depending on the
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specific instrumentation and experimental conditions.

Parameter Expected Value
Retention Time (RT) ~ 8-12 min
Tailing Factor <15

Theoretical Plates > 2000

Linearity (r?) =>0.999

Limit of Detection (LOD) ~ 0.1 pg/mL

Limit of Quantitation (LOQ) ~ 0.3 pg/mL

System Suitability

Before sample analysis, perform at least five replicate injections of the Working Standard

Solution. The system is deemed suitable for use if the following criteria are met:

e The relative standard deviation (RSD) of the peak area is < 2.0%.

e The tailing factor is < 1.5.

e The number of theoretical plates is > 2000.

Visualizations
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Caption: Workflow for the HPLC analysis of 4-[(Ethylsulfonyl)amino]benzoic acid.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b045992?utm_src=pdf-body-img
https://www.benchchem.com/product/b045992?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045992?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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